1-[(3-fluorophenyl)methyl]-1H-benzimidazol-2-amine

• CAS RN: 99138-83-7
• Molecular Formula: C14H12FN3
• Molecular Weight: 241.26 g/mol
• IUPAC Name: 1-[(3-fluorophenyl)methyl]benzimidazol-2-amine
• InChI: InChI=1S/C14H12FN3/c15-11-5-3-4-10(8-11)9-18-13-7-2-1-6-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17)
• InChI Key: IGTREIYZVKUTSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC3=CC(=CC=C3)F)N

Description

1-[(3-fluorophenyl)methyl]-1H-benzimidazol-2-amine is a useful research compound. Its molecular formula is C14H12FN3 and its molecular weight is 241.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and heated (60° C.) solution of 41.3 parts of 1H-benzimidazol-2-amine in 162 parts of N,N-dimethylformamide (DMF) were added portionwise during a 40 minutes period 12 parts of sodium hydride dispersion 60%. Upon completion, stirring at 60° C. was continued for 30 minutes. After cooling to 40° C., there was added dropwise during 25 minutes a solution of 50 parts of 1-(chloromethyl)-3-fluorobenzene in 9 parts of DMF and 36 parts of methylbenzene. After the addition was complete, the whole was stirred for 1.50 hours at 50°-65° C. The reaction mixture was cooled and water was added. The solid product was filtered off and crystallized from a mixture of 2,2'-oxybispropane, tetrahydrofuran and methanol. The product was filtered off and recrystallized from methylbenzene, yielding 34.8 parts of 1-[(3-fluorophenyl)methyl]-1H-benzimidazol-2-amine; mp. 188.1° C. (1).